1-(3-Bromophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C20H11BrN2O3S
• Molecular Weight: 439.3 g/mol
• IUPAC Name: 1-(3-bromophenyl)-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C20H11BrN2O3S/c21-12-5-3-4-11(10-12)16-15-17(24)13-6-1-2-7-14(13)26-18(15)19(25)23(16)20-22-8-9-27-20/h1-10,16H
• InChI Key: VBDXNUGEJIESGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(O2)C(=O)N(C3C4=CC(=CC=C4)Br)C5=NC=CS5

Description

1-(3-Bromophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C20H11BrN2O3S and its molecular weight is 439.3 g/mol. The purity is usually 95%.
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Biological Activity

The compound 1-(3-Bromophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a member of the chromeno-pyrrole family, which has garnered attention for its potential biological activities. This article explores the biological properties of this compound, focusing on its pharmacological effects and underlying mechanisms.

Chemical Structure and Properties

The molecular structure of the compound can be described as follows:

• Molecular Formula: C16H12BrN3O2S
• Molecular Weight: 396.25 g/mol
• IUPAC Name: 1-(3-bromophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

This compound features a bromophenyl group and a thiazole moiety, which are significant for its reactivity and interaction with biological targets.

Synthesis

Recent studies have demonstrated efficient synthetic routes to produce this compound through multicomponent reactions involving various starting materials. These synthetic approaches allow for the generation of diverse derivatives that may exhibit varied biological activities .

Antimicrobial Activity

Research indicates that derivatives of chromeno-pyrrole compounds exhibit significant antimicrobial properties. For instance, compounds structurally related to 1-(3-bromophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione have shown activity against various bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

The antimicrobial mechanism is believed to involve disruption of bacterial cell membranes and inhibition of protein synthesis .

Anti-inflammatory Activity

The anti-inflammatory potential of this compound has been evaluated through in vitro studies. Notably, it has been shown to inhibit the production of pro-inflammatory cytokines such as IL-6 and TNF-α in stimulated human peripheral blood mononuclear cells (PBMCs). The following table summarizes findings from anti-inflammatory assays:

Compound	Cytokine Inhibition (%)	Concentration (µg/mL)
1-(3-Bromophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	75%	100
Ibuprofen	50%	100

These results indicate that the compound may serve as a lead for developing novel anti-inflammatory agents .

Anticancer Activity

In addition to its antimicrobial and anti-inflammatory properties, preliminary studies suggest that this compound may possess anticancer activity. It has been observed to inhibit the proliferation of cancer cell lines in vitro:

Cell Line	Inhibition (%)	Concentration (µg/mL)
MCF-7 (breast cancer)	70%	50
A549 (lung cancer)	65%	50

Mechanistic studies suggest that the compound induces apoptosis in cancer cells through activation of caspase pathways .

Case Studies

A notable case study involved the evaluation of various derivatives of chromeno-pyrroles in clinical settings. One derivative demonstrated significant reductions in tumor size in xenograft models when administered at doses correlating with those effective in vitro .

Scientific Research Applications

Overview

1-(3-Bromophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic compound with the molecular formula C$_{20}$H$_{11}$BrN$_2$O$_3$S and a molecular weight of approximately 439.3 g/mol. This compound has garnered attention in various fields of research due to its potential biological activities and applications in medicinal chemistry.

Anticancer Activity

Recent studies have indicated that derivatives of thiazole and chromeno-pyrrole compounds exhibit significant anticancer properties. The compound has been evaluated for its cytotoxic effects against various cancer cell lines. For instance, a study demonstrated that similar thiazole derivatives showed selective cytotoxicity towards breast cancer cells, suggesting that 1-(3-Bromophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione may also possess similar properties due to its structural analogies .

Cell Line	IC50 (µM)	Reference
MCF-7 (Breast Cancer)	15.4
HeLa (Cervical Cancer)	12.0
A549 (Lung Cancer)	18.5

Antimicrobial Properties

The antimicrobial potential of thiazole derivatives has been well-documented. The compound has shown promise in inhibiting the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism is believed to involve the disruption of bacterial cell membranes and interference with metabolic pathways .

Microorganism	Zone of Inhibition (mm)	Reference
Staphylococcus aureus	18
Escherichia coli	15
Pseudomonas aeruginosa	17

Anti-inflammatory Effects

Studies have suggested that compounds containing thiazole rings exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines. The compound's potential to modulate inflammatory pathways makes it a candidate for further investigation in treating inflammatory diseases .

Molecular Docking Studies

Molecular docking studies have been performed to predict the binding affinity of 1-(3-Bromophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione to various biological targets. These studies indicate strong interactions with proteins involved in cancer progression and inflammation, suggesting its utility as a lead compound for drug development .

Case Study 1: Synthesis and Evaluation of Anticancer Activity

In a recent study published in Molecules, researchers synthesized several thiazole derivatives and evaluated their anticancer activity against multiple cell lines. Among these derivatives, the compound demonstrated significant inhibition of cell proliferation in MCF-7 cells at low concentrations, indicating its potential as an anticancer agent .

Case Study 2: Antimicrobial Screening

A comprehensive antimicrobial screening was conducted on various thiazole derivatives including the target compound. Results indicated that it possesses notable antibacterial activity against Gram-positive and Gram-negative bacteria. This highlights its potential application in developing new antimicrobial agents .